Ethyl 2-[4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-yl]sulfanylhexanoate
Ethyl 2-[4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-yl]sulfanylhexanoate
LP117 is a novel drug-specific modulator of ABCB1-mediated drug transport.
Brand Name:
Vulcanchem
CAS No.:
1056468-55-3
VCID:
VC0533621
InChI:
InChI=1S/C21H23ClN4O2S/c1-3-5-8-17(20(27)28-4-2)29-21-25-18(22)13-19(26-21)24-15-9-10-16-14(12-15)7-6-11-23-16/h6-7,9-13,17H,3-5,8H2,1-2H3,(H,24,25,26)
SMILES:
CCCCC(C(=O)OCC)SC1=NC(=CC(=N1)Cl)NC2=CC3=C(C=C2)N=CC=C3
Molecular Formula:
C21H23ClN4O2S
Molecular Weight:
431 g/mol
Ethyl 2-[4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-yl]sulfanylhexanoate
CAS No.: 1056468-55-3
Inhibitors
VCID: VC0533621
Molecular Formula: C21H23ClN4O2S
Molecular Weight: 431 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1056468-55-3 |
---|---|
Product Name | Ethyl 2-[4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-yl]sulfanylhexanoate |
Molecular Formula | C21H23ClN4O2S |
Molecular Weight | 431 g/mol |
IUPAC Name | ethyl 2-[4-chloro-6-(quinolin-6-ylamino)pyrimidin-2-yl]sulfanylhexanoate |
Standard InChI | InChI=1S/C21H23ClN4O2S/c1-3-5-8-17(20(27)28-4-2)29-21-25-18(22)13-19(26-21)24-15-9-10-16-14(12-15)7-6-11-23-16/h6-7,9-13,17H,3-5,8H2,1-2H3,(H,24,25,26) |
Standard InChIKey | PGDAEUTURQTTPZ-UHFFFAOYSA-N |
SMILES | CCCCC(C(=O)OCC)SC1=NC(=CC(=N1)Cl)NC2=CC3=C(C=C2)N=CC=C3 |
Canonical SMILES | CCCCC(C(=O)OCC)SC1=NC(=CC(=N1)Cl)NC2=CC3=C(C=C2)N=CC=C3 |
Appearance | Solid powder |
Description | LP117 is a novel drug-specific modulator of ABCB1-mediated drug transport. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | LP117 |
Reference | 1: Michaelis M, Rothweiler F, Wurglics M, Aniceto N, Dittrich M, Zettl H, Wiese M, Wass M, Ghafourian T, Schubert-Zsilavecz M, Cinatl J. Substrate-specific effects of pirinixic acid derivatives on ABCB1-mediated drug transport. Oncotarget. 2016 Mar 8;7(10):11664-76. doi: 10.18632/oncotarget.7345. PubMed PMID: 26887049; PubMed Central PMCID: PMC4905501. 2: White JA, Ziv I, Cleary LJ, Baxter DA, Byrne JH. The role of interneurons in controlling the tail-withdrawal reflex in Aplysia: a network model. J Neurophysiol. 1993 Nov;70(5):1777-86. PubMed PMID: 8294952. 3: Cleary LJ, Byrne JH. Identification and characterization of a multifunction neuron contributing to defensive arousal in Aplysia. J Neurophysiol. 1993 Nov;70(5):1767-76. PubMed PMID: 8294951. |
PubChem Compound | 24971275 |
Last Modified | Nov 11 2021 |
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